Cas no 1213336-71-0 (3-((2S)PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE)

• Product Name: 3-((2S)PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE
• CAS No: 1213336-71-0
• MF: C₉H₁₀ClFN₂
• MW: 200.640504360199
• CID: 5594012
• PubChem ID: 130699480
• Update Time: 2025-05-19

3-((2S)PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-((2S)PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE
• Pyridine, 2-chloro-5-fluoro-3-(2S)-2-pyrrolidinyl-
• 1213336-71-0
• N14433

• Inchi： 1S/C9H10ClFN2/c10-9-7(4-6(11)5-13-9)8-2-1-3-12-8/h4-5,8,12H,1-3H2/t8-/m0/s1
• InChI Key： BOVWNWQLMQRQFL-QMMMGPOBSA-N
• SMILES： C1(Cl)=NC=C(F)C=C1[C@@H]1CCCN1

Computed Properties

• Exact Mass: 200.0516542g/mol
• Monoisotopic Mass: 200.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 258.0±40.0 °C(Predicted)
• pka: 7?+-.0.10(Predicted)

Additional information on 3-((2S)PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE

Comprehensive Overview of 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE (CAS No. 1213336-71-0) and Its Applications

The compound 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE (CAS No. 1213336-71-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and pyridine backbone, is a prime example of how structural modifications can lead to compounds with potential therapeutic applications. The presence of both chloro and fluoro substituents further enhances its reactivity and selectivity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in the development of bioactive molecules and pharmaceutical agents. The incorporation of fluorine into organic compounds often improves their metabolic stability, bioavailability, and binding affinity to target proteins. 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE exemplifies this trend, as its fluoro and chloro groups contribute to its potential as a building block for drug candidates targeting various diseases.

The stereochemistry of this compound, indicated by the (2S) configuration, is another critical aspect that influences its biological activity. Enantiomerically pure compounds like 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE are increasingly sought after in the pharmaceutical industry due to their ability to interact selectively with biological targets. This specificity is particularly relevant in the design of central nervous system (CNS) drugs, where precise molecular interactions are essential for efficacy and safety.

From a synthetic perspective, 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE presents an interesting challenge for chemists. The construction of its pyrrolidine-pyridine scaffold requires careful optimization of reaction conditions to achieve high yields and purity. Researchers often explore catalytic asymmetric synthesis and chiral resolution techniques to obtain this compound in enantiomerically enriched form. Such methodologies are not only vital for academic research but also for industrial-scale production.

The versatility of 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE extends beyond its role as a pharmaceutical intermediate. It has also found applications in agrochemical research, where heterocyclic compounds are frequently employed to develop novel pesticides and herbicides. The chloro and fluoro substituents in this molecule can enhance its interaction with biological targets in pests, offering a potential avenue for sustainable crop protection solutions.

In the context of green chemistry, the synthesis and utilization of 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE align with the growing emphasis on environmentally friendly processes. Researchers are actively investigating catalytic methods and solvent-free reactions to minimize waste and reduce the environmental footprint of chemical production. This compound's structural features make it an ideal candidate for such innovations, further highlighting its relevance in modern chemistry.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds like 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE are likely to play a pivotal role. Their ability to serve as precursors for small-molecule drugs and bioconjugates underscores their importance in drug development pipelines. Moreover, the integration of computational chemistry and AI-driven drug design has accelerated the identification of new applications for such molecules, making them indispensable tools in the quest for innovative therapeutics.

In summary, 3-((2S)-PYRROLIDIN-2-YL)-2-CHLORO-5-FLUOROPYRIDINE (CAS No. 1213336-71-0) represents a fascinating intersection of structural complexity, biological relevance, and synthetic innovation. Its potential applications span multiple disciplines, from medicinal chemistry to agrochemicals, and its study continues to inspire advancements in both academic and industrial settings. As research progresses, this compound is poised to remain a key player in the development of next-generation chemical solutions.